N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamide
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Overview
Description
N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamide, also known as Difluoromethylthio-DNB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a potent inhibitor of a specific enzyme, making it a valuable tool for investigating the role of this enzyme in various biological processes.
Mechanism of Action
N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamideylthio-DNB works by binding to the active site of the enzyme it inhibits, preventing it from carrying out its normal function. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific biological process being studied.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamideylthio-DNB can vary depending on the specific biological process being studied. However, some of the potential effects include reduced inflammation, decreased cell proliferation, and inhibition of cancer cell growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamideylthio-DNB in lab experiments is its potency as an enzyme inhibitor. This allows researchers to use lower concentrations of the compound, reducing the risk of unwanted side effects. However, one limitation of this compound is its specificity for the enzyme it inhibits. This can make it difficult to use in studies that involve multiple enzymes or biological processes.
Future Directions
There are numerous potential future directions for research involving N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamideylthio-DNB. Some of these include investigating its potential as a cancer treatment, exploring its effects on inflammation and immune function, and studying its interactions with other enzymes and compounds. Additionally, researchers may continue to refine the synthesis and purification methods for this compound to improve its effectiveness and reduce any potential side effects.
Synthesis Methods
The synthesis of N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamideylthio-DNB involves several steps, including the reaction of 4-nitrobenzenesulfonyl chloride with 4-aminophenyl difluoromethyl sulfide. This reaction produces the intermediate compound N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamide, which is then purified using various techniques.
Scientific Research Applications
N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamideylthio-DNB has been used in numerous scientific studies to investigate the role of the enzyme it inhibits. This enzyme is involved in various biological processes, including inflammation, cell proliferation, and cancer progression. By inhibiting this enzyme, researchers can better understand its role in these processes and potentially develop new treatments for diseases such as cancer.
Properties
IUPAC Name |
N-[4-(difluoromethylsulfanyl)phenyl]-4-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2N2O4S2/c14-13(15)22-11-5-1-9(2-6-11)16-23(20,21)12-7-3-10(4-8-12)17(18)19/h1-8,13,16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHNVNZAPDVXIAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])SC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.